Cas no 452339-72-9 (tert-Butyl (2R)-2-(2,2-dimethyl-4H-1,3-benzodioxin-6-yl)-2-hydroxyethylcarbamate)

• Product Name: tert-Butyl (2R)-2-(2,2-dimethyl-4H-1,3-benzodioxin-6-yl)-2-hydroxyethylcarbamate
• CAS No: 452339-72-9
• MF: C₁₇H₂₅NO₅
• MW: 323.384105443954
• CID: 3028265
• PubChem ID: 10881838
• Update Time: 2025-06-08

tert-Butyl (2R)-2-(2,2-dimethyl-4H-1,3-benzodioxin-6-yl)-2-hydroxyethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2R)-2-(2,2-dimethyl-4H-1,3-benzodioxin-6-yl)-2-hydroxyethylcarbamate
• Carbamic acid, [(2R)-2-(2,2-dimethyl-4H-1,3-benzodioxin-6-yl)-2-hydroxyethyl]-, 1,1-dimethylethyl ester
• (R)-tert-butyl (2-(2,2-dimethyl-4H-benzo[d][1,3]dioxin-6-yl)-2-hydroxyethyl)carbamate
• tert-butyl N-[(2R)-2-(2,2-dimethyl-4H-1,3-benzodioxin-6-yl)-2-hydroxyethyl]carbamate
• C12752
• (R)-tert-butyl(2-(2,2-dimethyl-4H-benzo[d][1,3]dioxin-6-yl)-2-h
• CS-14784
• tert-Butyl(2R)-2-(2,2-dimethyl-4H-1,3-benzodioxin-6-yl)-2-hydroxyethylcarbamate
• CS-M2587
• AKOS037650421
• tert-butyl (2r)-2-(2.2-dimethyl-4h-1,3-benzodioxin-6-yl)-2-hydroxyethylcarbamate
• XBKHRWZUBFHWJU-ZDUSSCGKSA-N
• 452339-72-9
• (R)-tert-butyl(2-(2,2-dimethyl-4H-benzo[d][1,3]dioxin-6-yl)-2-hydroxyethyl)carbamate
• SCHEMBL15614743
• tert-Butyl (2R)-2-(2,2-dimethyl-4H-1,3-benzodioxin-6-yl)-2-hydroxyethylcarbamate

• Inchi： 1S/C17H25NO5/c1-16(2,3)23-15(20)18-9-13(19)11-6-7-14-12(8-11)10-21-17(4,5)22-14/h6-8,13,19H,9-10H2,1-5H3,(H,18,20)/t13-/m0/s1
• InChI Key： XBKHRWZUBFHWJU-ZDUSSCGKSA-N
• SMILES： O1C2C=CC(=CC=2COC1(C)C)[C@H](CNC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 323.17300
• Monoisotopic Mass: 323.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 77

Experimental Properties

• Density: 1.143±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.91 g/l) (25 º C),
• PSA: 77.02000
• LogP: 3.28070

Additional information on tert-Butyl (2R)-2-(2,2-dimethyl-4H-1,3-benzodioxin-6-yl)-2-hydroxyethylcarbamate

tert-Butyl (2R)-2-(2,2-dimethyl-4H-1,3-benzodioxin-6-yl)-2-hydroxyethylcarbamate (CAS No. 452339-72-9): A Comprehensive Overview

tert-Butyl (2R)-2-(2,2-dimethyl-4H-1,3-benzodioxin-6-yl)-2-hydroxyethylcarbamate (CAS No. 452339-72-9) is a versatile compound with significant applications in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, including a tert-butyl carbamate group and a 1,3-benzodioxin ring, which contribute to its chemical stability and biological activity. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of this compound.

Chemical Structure and Properties

The molecular formula of tert-Butyl (2R)-2-(2,2-dimethyl-4H-1,3-benzodioxin-6-yl)-2-hydroxyethylcarbamate is C₁₆H₂₁NO₅, with a molecular weight of 307.34 g/mol. The compound features a chiral center at the carbon atom adjacent to the hydroxyl group, which is crucial for its enantiomeric purity and biological activity. The tert-butyl carbamate group provides additional stability to the molecule, making it suitable for various synthetic transformations.

The 1,3-benzodioxin ring is a common structural motif found in many natural products and pharmaceuticals. This ring system is known for its ability to modulate biological activities such as receptor binding and enzyme inhibition. The presence of the 1,3-benzodioxin ring in tert-Butyl (2R)-2-(2,2-dimethyl-4H-1,3-benzodioxin-6-yl)-2-hydroxyethylcarbamate suggests potential applications in drug discovery and development.

Synthesis Methods

The synthesis of tert-Butyl (2R)-2-(2,2-dimethyl-4H-1,3-benzodioxin-6-yl)-2-hydroxyethylcarbamate can be achieved through several routes. One common approach involves the reaction of 6-hydroxybenzodioxole with an appropriate chiral amino alcohol followed by tert-butyl carbamate protection. This method ensures high enantiomeric purity and yields a stable intermediate suitable for further functionalization.

An alternative synthetic route involves the use of organometallic reagents such as Grignard reagents or organolithium compounds to introduce the hydroxyl group onto the benzodioxole ring. Subsequent protection with tert-butyl carbamate can then be carried out to obtain the desired product. These synthetic methods are well-documented in the literature and have been optimized for scalability and reproducibility.

Biological Activity and Applications

tert-Butyl (2R)-2-(2,2-dimethyl-4H-1,3-benzodioxin-6-yl)-2-hydroxyethylcarbamate has shown promising biological activity in various assays. Recent studies have demonstrated its potential as a lead compound for the development of new therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways.

In addition to its anti-inflammatory activity, tert-Butyl (2R)-2-(2,2-dimethyl-4H-1,3-benzodioxin-6-yl)-2-hydroxyethylcarbamate has also been investigated for its neuroprotective effects. Studies conducted on animal models have shown that this compound can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and Parkinson's disease. These findings highlight the potential of this compound as a candidate for further preclinical and clinical evaluation.

Clinical Trials and Future Prospects

The promising preclinical results of tert-Butyl (2R)-2-(2,2-dimethyl-4H-1,3-benzodioxin-6-yl)-2-hydroxyethylcarbamate have led to increased interest in its clinical development. Several pharmaceutical companies are currently conducting Phase I clinical trials to assess the safety and efficacy of this compound in human subjects. Preliminary data from these trials have been encouraging, with no significant adverse effects reported.

The future prospects for tert-Butyl (2R)-2-(2,2-dimethyl-4H-1,3-benzodioxin-6-yl)-2-hydroxyethylcarbamate are bright. Ongoing research aims to optimize its pharmacokinetic properties and explore new therapeutic applications. Additionally, efforts are being made to develop more efficient synthetic routes to reduce production costs and improve scalability.

Conclusion

tert-Butyl (2R)-2-(2,2-dimethyl-4H-1,3-benzodioxin-6-yl)-2-hydroxyethylcarbamate (CAS No. 452339-72-9) is a promising compound with a unique chemical structure that offers significant potential in medicinal chemistry and drug discovery. Its anti-inflammatory and neuroprotective properties make it an attractive candidate for further development as a therapeutic agent. As research continues to advance our understanding of this compound's biological activity and mechanisms of action, it is likely that new applications will emerge in the coming years.